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Compound of Interest

Compound Name: Emavusertib Mesylate

CAS No.: 2376399-40-3

Cat. No.: B15610265

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Emavusertib Mesylate (also known as CA-4948) is a potent, orally bioavailable small

molecule that acts as a dual inhibitor of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4)

and FMS-like Tyrosine Kinase 3 (FLT3)[1][2]. Its mechanism of action involves the blockade of

the MYD88 signaling pathway, which subsequently inhibits the activation of Nuclear Factor-

kappa B (NF-κB)[3][4][5]. This inhibition leads to a reduction in pro-inflammatory cytokine

production and induces apoptosis in cancer cells, making it a promising therapeutic agent for

various hematological malignancies, including those with MYD88 or FLT3 mutations[1][3][6][7].

These application notes provide detailed protocols for the use of Emavusertib Mesylate in

common cell culture experiments to assess its efficacy and mechanism of action.
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Emavusertib targets and binds to the kinase activity of IRAK4, a crucial component of the Toll-

like receptor (TLR) and IL-1 receptor (IL-1R) signaling pathways[4][6]. In malignancies with

activating mutations in MYD88, IRAK4 is constitutively active, leading to downstream activation

of NF-κB and subsequent cell proliferation and survival[3][6][8]. By inhibiting IRAK4,

Emavusertib effectively blocks this signaling cascade[3][4]. Additionally, Emavusertib inhibits

FLT3, a receptor tyrosine kinase often mutated in acute myeloid leukemia (AML), thereby

demonstrating anti-leukemic activity[2][3].
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Emavusertib inhibits the IRAK4 signaling pathway.
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Data Presentation
Table 1: In Vitro Activity of Emavusertib Mesylate in
Cancer Cell Lines

Cell Line Cancer Type Genotype IC50 Reference

MOLM-14
Acute Myeloid

Leukemia (AML)
FLT3-ITD/KD 58-200 nM [3]

MV4-11
Acute Myeloid

Leukemia (AML)
FLT3-ITD 58-200 nM [3]

OCI-Ly10

Diffuse Large B-

cell Lymphoma

(DLBCL)

MYD88 mutant 1.5 µM [5]

Karpas1718

Marginal Zone

Lymphoma

(MZL)

MYD88 L265P 3.72 µM [1]

Ibrutinib-resistant

MZL

Marginal Zone

Lymphoma

(MZL)

Varies 1-5 µM [1]

THP-1
Monocytic Cell

Line
Not specified

<250 nM

(cytokine

release)

[5]

Experimental Protocols
Protocol 1: Preparation of Emavusertib Mesylate Stock
and Working Solutions
This protocol details the preparation of stock and working solutions of Emavusertib Mesylate
for in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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